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Compound of Interest

Compound Name: Hydroxy Methyl Linagliptin

Cat. No.: B15813870

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hydroxy Methyl Linagliptin is a recognized metabolite and process-related impurity of

Linagliptin, a dipeptidyl peptidase-4 (DPP-4) inhibitor used for the treatment of type 2 diabetes.

As a reference standard, Hydroxy Methyl Linagliptin is a critical tool for pharmaceutical

quality control and drug metabolism studies. It allows for the accurate identification,

quantification, and monitoring of this specific impurity and metabolite in Linagliptin drug

substances, drug products, and biological matrices. This document provides detailed

application notes and protocols for the effective use of the Hydroxy Methyl Linagliptin
reference standard.

Chemical Name: 8-[(3R)-3-aminopiperidin-1-yl]-7-[(2E)-4-hydroxy-3-methylbut-2-en-1-yl]-3-

methyl-1-[(4-ethylquinazolin-2-yl)methyl]-3,7-dihydro-1H-purine-2,6-dione[1][2]

Applications
The Hydroxy Methyl Linagliptin reference standard is primarily used in the following

applications:
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Impurity Profiling: To identify and quantify Hydroxy Methyl Linagliptin in Linagliptin active

pharmaceutical ingredient (API) and finished drug products.

Method Development and Validation: As a reference for the development and validation of

analytical methods, such as High-Performance Liquid Chromatography (HPLC) and Liquid

Chromatography-Mass Spectrometry (LC-MS), for the analysis of Linagliptin and its related

substances.[1]

Stability Studies: To monitor the formation of Hydroxy Methyl Linagliptin as a degradation

product in stability studies of Linagliptin.

Pharmacokinetic and Metabolism Studies: To investigate the metabolic pathways of

Linagliptin and quantify the formation of the Hydroxy Methyl Linagliptin metabolite in

biological samples. While metabolism is a minor elimination pathway for Linagliptin, with

about 90% of the drug excreted unchanged, a small fraction is metabolized.[3][4]

Data Presentation: Physicochemical Properties
Property Value Source

Chemical Formula C27H34N8O3 [5]

Molecular Weight 518.62 g/mol [5]

Appearance Typically a solid [5]

Storage Conditions 2-8°C Refrigerator [5]

Signaling Pathways and Logical Relationships
Linagliptin Metabolism
Linagliptin is an inhibitor of the DPP-4 enzyme, which degrades incretin hormones like GLP-1

and GIP.[3][6] This leads to increased insulin secretion and decreased glucagon levels in a

glucose-dependent manner.[3][6] While the majority of Linagliptin is excreted unchanged, a

minor portion undergoes metabolism.[3][4]
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Metabolic fate of Linagliptin in the body.

Experimental Protocols
Protocol 1: Quantification of Hydroxy Methyl Linagliptin
in Linagliptin Drug Substance by HPLC
This protocol describes a general method for the quantification of Hydroxy Methyl Linagliptin
as an impurity in Linagliptin API.

1. Materials and Reagents:

Hydroxy Methyl Linagliptin Reference Standard

Linagliptin API

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Ammonium Acetate (analytical grade)

Water (HPLC grade)

Formic Acid (analytical grade)
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2. Chromatographic Conditions (Typical):

Parameter Condition

Column C18, 4.6 x 150 mm, 3.5 µm

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Gradient Time (min)

0

20

25

25.1

30

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detector UV at 298 nm

Injection Volume 10 µL

3. Standard and Sample Preparation:

Standard Stock Solution (Hydroxy Methyl Linagliptin): Accurately weigh about 5 mg of

Hydroxy Methyl Linagliptin reference standard and dissolve in a 50 mL volumetric flask

with a 50:50 mixture of acetonitrile and water to obtain a concentration of 100 µg/mL.

Working Standard Solution: Dilute the stock solution to a final concentration of 1.0 µg/mL.

Sample Solution (Linagliptin API): Accurately weigh about 50 mg of Linagliptin API and

dissolve in a 50 mL volumetric flask with the diluent to obtain a concentration of 1 mg/mL.

4. Analysis:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b15813870/docs?utm_src=pdf-body#application-notes-and-protocols-hydroxy-methyl-linagliptin-reference-standard
https://www.benchchem.com/product/b15813870/docs?utm_src=pdf-body#application-notes-and-protocols-hydroxy-methyl-linagliptin-reference-standard
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15813870?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inject the blank (diluent), working standard solution, and sample solution into the HPLC

system.

Identify the Hydroxy Methyl Linagliptin peak in the sample chromatogram by comparing

the retention time with that of the standard.

Calculate the amount of Hydroxy Methyl Linagliptin in the Linagliptin API using the area of

the peaks.

Experimental Workflow for HPLC Analysis
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Workflow for impurity quantification by HPLC.

Protocol 2: Identification of Hydroxy Methyl Linagliptin
in Biological Samples by LC-MS/MS
This protocol provides a general procedure for the identification and potential quantification of

Hydroxy Methyl Linagliptin in plasma samples.

1. Materials and Reagents:

Hydroxy Methyl Linagliptin Reference Standard

Internal Standard (e.g., isotopically labeled Linagliptin)

Human Plasma (blank)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic Acid (LC-MS grade)

Water (LC-MS grade)

2. LC-MS/MS Instrument Parameters (Typical):

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15813870/docs?utm_src=pdf-body-img#application-notes-and-protocols-hydroxy-methyl-linagliptin-reference-standard
https://www.benchchem.com/product/b15813870/docs?utm_src=pdf-body#application-notes-and-protocols-hydroxy-methyl-linagliptin-reference-standard
https://www.benchchem.com/product/b15813870/docs?utm_src=pdf-body#application-notes-and-protocols-hydroxy-methyl-linagliptin-reference-standard
https://www.benchchem.com/product/b15813870/docs?utm_src=pdf-body#application-notes-and-protocols-hydroxy-methyl-linagliptin-reference-standard
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15813870?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Condition

LC System

Column C18, 2.1 x 50 mm, 1.8 µm

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Flow Rate 0.4 mL/min

Column Temperature 40°C

Injection Volume 5 µL

MS/MS System

Ionization Mode Electrospray Ionization (ESI), Positive

MRM Transition (Precursor > Product)
To be determined by infusion of the reference

standard

Collision Energy To be optimized

Dwell Time 100 ms

3. Sample Preparation (Protein Precipitation):

To 100 µL of plasma sample, add 20 µL of internal standard solution.

Add 300 µL of cold acetonitrile to precipitate proteins.

Vortex for 1 minute.

Centrifuge at 10,000 rpm for 10 minutes.

Transfer the supernatant to a clean vial for LC-MS/MS analysis.

4. Analysis:

Infuse a solution of the Hydroxy Methyl Linagliptin reference standard into the mass

spectrometer to determine the optimal precursor and product ions for Multiple Reaction
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Monitoring (MRM).

Develop an LC gradient to separate Hydroxy Methyl Linagliptin from other plasma

components and the parent drug.

Analyze the prepared plasma samples.

Identify Hydroxy Methyl Linagliptin based on the retention time and the specific MRM

transition.

Conclusion
The Hydroxy Methyl Linagliptin reference standard is an indispensable tool for ensuring the

quality and safety of Linagliptin drug products and for advancing the understanding of its

metabolic profile. The protocols provided herein offer a foundational framework for its

application in analytical laboratories. It is essential for researchers to perform appropriate

method validation to ensure the accuracy and reliability of their results for their specific

application and instrumentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydroxy-methyl-linagliptin-reference-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b15813870/docs#application-notes-and-protocols-hydroxy-methyl-linagliptin-reference-standard
https://www.benchchem.com/product/b15813870/docs#application-notes-and-protocols-hydroxy-methyl-linagliptin-reference-standard
https://www.benchchem.com/product/b15813870?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15813870?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

